Cas no 127715-97-3 (tert-Butyl 2,5-dichlorobenzoate)

• Product Name: tert-Butyl 2,5-dichlorobenzoate
• CAS No: 127715-97-3
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 5716728
• PubChem ID: 11032182
• Update Time: 2026-03-11

tert-Butyl 2,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• t-butyl 2,5-dichlorobenzoate
• Tert-butyl 2,5-dichlorobenzoate
• MFCD19543450
• AKOS013212031
• 127715-97-3
• SCHEMBL7858859
• E83156
• starbld0029503
• Benzoic acid, 2,5-dichloro-, 1,1-dimethylethyl ester
• tert-Butyl 2,5-dichlorobenzoate

• Inchi： 1S/C11H12Cl2O2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,1-3H3
• InChI Key： DEYYQBCKOVYDLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 301.2±22.0 °C(Predicted)

Additional information on tert-Butyl 2,5-dichlorobenzoate

Comprehensive Guide to tert-Butyl 2,5-dichlorobenzoate (CAS No. 127715-97-3): Properties, Applications, and Industry Insights

tert-Butyl 2,5-dichlorobenzoate (CAS No. 127715-97-3) is a specialized organic ester compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-purity intermediates in synthetic chemistry, this compound has garnered significant attention from researchers and industrial manufacturers alike. Its molecular formula, C₁₁H₁₂Cl₂O₂, features a benzoate ester backbone substituted with chlorine atoms at the 2 and 5 positions, offering distinct reactivity for downstream derivatization.

In recent years, the surge in green chemistry initiatives has propelled interest in compounds like tert-Butyl 2,5-dichlorobenzoate, which serve as building blocks for eco-friendly synthesis routes. Laboratories and corporations frequently search for "CAS 127715-97-3 suppliers" or "tert-Butyl 2,5-dichlorobenzoate synthesis methods," reflecting its commercial and academic relevance. The compound’s thermal stability and compatibility with catalytic systems make it ideal for cross-coupling reactions, a hot topic in modern organic chemistry research.

From a technical perspective, 127715-97-3 exhibits a melting point range of 45–48°C and a boiling point of approximately 300°C under standard conditions. These physicochemical properties are critical for formulators designing specialty chemicals or custom synthesis protocols. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its purity, often exceeding 98% in commercial grades. Users frequently inquire about "tert-Butyl 2,5-dichlorobenzoate solubility"—a key parameter for reaction optimization—with studies confirming its solubility in common organic solvents like dichloromethane and toluene.

The compound’s role in pharmaceutical intermediates is particularly noteworthy. As the industry shifts toward targeted drug delivery systems, 127715-97-3 serves as a precursor for biologically active molecules with potential applications in anti-inflammatory and antimicrobial agents. Patent databases reveal its incorporation in proprietary formulations, driving demand for GMP-grade tert-Butyl 2,5-dichlorobenzoate. Concurrently, the agrochemical sector leverages its chlorinated aromatic structure to develop novel crop protection products, aligning with global trends in sustainable agriculture.

Innovations in material science further expand the utility of tert-Butyl 2,5-dichlorobenzoate. Researchers exploring polymeric materials with enhanced thermal resistance or dielectric properties utilize this compound as a monomeric unit. Recent publications highlight its use in advanced coatings and electronic encapsulants, addressing market needs for high-performance materials in aerospace and electronics.

For those procuring CAS 127715-97-3, understanding storage recommendations is essential. The compound should be kept in airtight containers under inert atmosphere at temperatures below 25°C to prevent hydrolysis or oxidative degradation. Safety data sheets emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) during handling—a topic frequently searched alongside "tert-Butyl 2,5-dichlorobenzoate safety."

Market analysts project steady growth for halogenated benzoate derivatives, with 127715-97-3 positioned as a niche but critical component. Its cost-effectiveness compared to analogous brominated compounds and adaptability to continuous flow chemistry processes enhance its industrial appeal. As regulatory landscapes evolve, manufacturers prioritize REACH-compliant tert-Butyl 2,5-dichlorobenzoate to meet international chemical compliance standards.

In conclusion, tert-Butyl 2,5-dichlorobenzoate (CAS No. 127715-97-3) represents a multifunctional chemical asset bridging diverse scientific disciplines. Its synthesis scalability, functional group versatility, and alignment with industry megatrends ensure its continued prominence in R&D pipelines worldwide. For detailed technical specifications or custom synthesis inquiries, consult specialized chemical databases or trusted suppliers with proven analytical capabilities.